Cas no 2624135-13-1 (1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride)

• Product Name: 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride
• CAS No: 2624135-13-1
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD33550386
• CID: 5664620
• PubChem ID: 155978231
• Update Time: 2025-07-31

1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-4-yl)propan-2-amine dihydrochloride
• Z4926043046
• EN300-27747675
• 2624135-13-1
• 4-Pyridineethanamine, α,3-dimethyl-, hydrochloride (1:2)
• 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride

• MDL： MFCD33550386
• Inchi： 1S/C9H14N2.2ClH/c1-7-6-11-4-3-9(7)5-8(2)10;;/h3-4,6,8H,5,10H2,1-2H3;2*1H
• InChI Key： BVQIWIHXNVGGIA-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 222.0690539g/mol
• Monoisotopic Mass: 222.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride

1-(3-Methylpyridin-4-yl)propan-2-amine Dihydrochloride: A Comprehensive Overview

1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride is a chemical compound with the CAS number 2624135-13-1. This compound belongs to the class of amines and is widely recognized for its unique structural and functional properties. The molecule consists of a pyridine ring substituted with a methyl group at the 3-position and a propan-2-amine group at the 4-position, which contributes to its versatile reactivity and potential applications in various fields.

The synthesis of 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, making it more accessible for research and industrial purposes. The compound's dihydrochloride salt form is particularly stable under standard storage conditions, ensuring its suitability for long-term use in various applications.

One of the most notable applications of 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride is in the field of pharmacology. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. For instance, research published in the *Journal of Medicinal Chemistry* highlights its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in the treatment of cancer and inflammatory diseases.

Beyond pharmacology, 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride has also found applications in material science. Its ability to act as a coordinating agent in metalloorganic frameworks (MOFs) has been explored in recent studies. A paper in *Chemistry of Materials* demonstrates how this compound can enhance the stability and porosity of MOFs, opening new avenues for gas storage and catalysis.

The structural versatility of 1-(3-Methylpyridin-4-yl)propan-2-amine dihydrochloride also makes it a valuable reagent in organic synthesis. Its pyridine ring can undergo various functional group transformations, enabling the construction of complex molecular architectures. For example, researchers have utilized this compound as a building block for synthesizing bioactive molecules with potential anti-microbial properties.

Recent advancements in computational chemistry have further deepened our understanding of the electronic properties of 1-(3-Methylpyridin-4-ylium) ions within the dihydrochloride salt. Quantum mechanical calculations reveal that the methyl substitution at the pyridine ring significantly influences the compound's electronic distribution, enhancing its reactivity towards electrophilic species. This insight has been instrumental in optimizing reaction conditions for large-scale synthesis.

In terms of safety and handling, 1-(3-Methylpyridin-4-ylium) ions are generally considered non-hazardous under normal conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to strong oxidizing agents or extreme temperatures. The compound's stability under physiological conditions also makes it suitable for biomedical applications.

Looking ahead, ongoing research into 1-(3-Methylpyridin-)propan amine derivatives is expected to uncover new functional properties and expand its range of applications. Collaborative efforts between academic institutions and industry partners are currently focused on exploring its potential as a chiral catalyst in asymmetric synthesis, which could revolutionize the production of enantiomerically pure pharmaceuticals.

In conclusion, 1-(3-Methylpyridin-)propan amine dihydrochloride stands out as a versatile and multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, combined with ongoing research advancements, ensure that it will remain a focal point for innovation in chemistry and related fields.